Cas no 895781-93-8 (4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 895781-93-8
• MF: C₂₂H₂₃FN₂O₂S
• MW: 398.493627786636
• CID: 5515498
• Update Time: 2025-08-02

4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-butoxy-N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
• 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide

• Inchi： 1S/C22H23FN2O2S/c1-2-3-13-27-20-9-7-16(8-10-20)21(26)24-12-11-19-15-28-22(25-19)17-5-4-6-18(23)14-17/h4-10,14-15H,2-3,11-13H2,1H3,(H,24,26)
• InChI Key： KCNHJRXHIGMKRC-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)C1=CC=C(OCCCC)C=C1

Additional information on 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide

4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 895781-93-8): A Comprehensive Overview

4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 895781-93-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. This article provides a comprehensive overview of 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide, including its chemical structure, synthesis methods, pharmacological properties, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 895781-93-8) is defined by its complex arrangement of functional groups. The compound features a benzamide moiety attached to a butoxy group and a substituted thiazole ring. The thiazole ring is further functionalized with a fluorinated phenyl group, which imparts unique electronic and steric properties to the molecule. These structural features contribute to the compound's stability and reactivity, making it an interesting target for synthetic chemists.

The synthesis of 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide typically involves multi-step reactions. One common approach is to start with the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. The resulting thiazole intermediate is then functionalized with the fluorinated phenyl group using methods such as Suzuki coupling or direct arylation. Finally, the benzamide moiety is introduced through an amide coupling reaction with an appropriate carboxylic acid or acid chloride.

Pharmacological Properties

4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide has been extensively studied for its pharmacological properties, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as a modulator of various biological targets. Recent research has shown that this compound exhibits significant activity against certain enzymes and receptors involved in disease pathways.

For instance, studies have demonstrated that 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide possesses potent inhibitory activity against specific kinases, which are crucial enzymes involved in signal transduction pathways. This property makes it a promising candidate for the treatment of diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its kinase inhibition properties, 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide has also been investigated for its effects on other biological targets. For example, it has been shown to modulate G protein-coupled receptors (GPCRs), which are important targets for drug development in various therapeutic areas. The compound's ability to interact with these receptors suggests potential applications in treating neurological disorders and metabolic diseases.

Clinical Applications and Research

The potential clinical applications of 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide are currently being explored through preclinical and early-stage clinical trials. These studies aim to evaluate the safety and efficacy of the compound in various disease models.

In cancer research, preclinical studies have shown that 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide can inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been found to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins and inhibiting anti-apoptotic factors.

In the context of inflammatory diseases, early-stage clinical trials have indicated that 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide may have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. This property could make it useful in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Safety Profile and Future Directions

The safety profile of 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety profile in humans.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to identify novel delivery systems that can enhance the compound's therapeutic efficacy while minimizing systemic exposure.

In conclusion, 4-butoxy-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}benzamide (CAS No. 895781-93-8) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it an attractive target for the treatment of various diseases. Continued research into this compound will likely lead to new insights into its mechanisms of action and potential clinical applications.